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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856

Core Technical Guide: 4-Nitrobenzaldehyde-d5

Disclaimer: This document provides a comprehensive overview of the material safety data for
4-Nitrobenzaldehyde. The information presented is based on the non-deuterated analogue and
should be used as a proxy for 4-Nitrobenzaldehyde-d5, as specific safety and toxicological
data for the deuterated compound are not readily available. Researchers should handle the
deuterated compound with the same precautions as its non-deuterated counterpart.

Chemical and Physical Properties

4-Nitrobenzaldehyde is a yellow crystalline powder.[1] It is soluble in alcohol, benzene, and
glacial acetic acid, and slightly soluble in water and ether.[2][3] The compound is sensitive to air
and stable under recommended storage conditions.[4][5]
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Property Value Reference
Molecular Formula C7H5NO3 [415]
Molecular Weight 151.12 g/mol [41[6]
Melting Point 103-106 °C [31[5]
Boiling Point 273.1°C (rough estimate) [5]
Density 1.496 g/cm3 [5]
Vapor Pressure 0.00354 mmHg [6]
Water Solubility 2.34 g/L [5]
log Pow 0.767 [4]
Appearance Yellow to brown crystalline 315]
powder
Odor Odorless [5]

Toxicological Data

The primary routes of exposure are ingestion, inhalation, and skin contact. Accidental ingestion
may be harmful.[1] It can cause skin and eye irritation, and may cause an allergic skin reaction.

[417]
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) Effects
Test Type Species Route Value Reference
Observed

Somnolence
(general
depressed
LD50 Rat Oral 4700 mg/kg activity), [41[8]
Cyanosis,
Normocytic

anemia

Somnolence
(general
depressed
LD50 Rat Dermal 16000 mg/kg activity), [41[8]
Cyanosis,
Normocytic

anemia

Intraperitonea
LD50 Rat | 545 mg/kg - [1]

Carcinogenicity:

» |IARC: No component of this product present at levels greater than or equal to 0.1% is
identified as a probable, possible or confirmed human carcinogen by IARC.[4]

Hazard Identification and Safety
GHS Classification:

« Eye irritation (Category 2)[4]

« Skin sensitization (Category 1)[4]

« Harmful to aquatic life with long-lasting effects[7][8]

Hazard Statements:
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e H317: May cause an allergic skin reaction.[4][9]

e H319: Causes serious eye irritation.[4][9]

e H412: Harmful to aquatic life with long lasting effects.[7][8]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][7][10]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][9]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][7][10]

Experimental Protocols & Handling
General Handling and Storage Protocol

Objective: To outline the safe handling and storage procedures for 4-Nitrobenzaldehyde-d5.
Methodology:

» Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.[11][12] Ensure that eyewash stations and safety showers are in close proximity to the
workstation.[12]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[4][11]
o Hand Protection: Wear appropriate protective gloves. Inspect gloves prior to use.[4][11]
o Body Protection: Wear a lab coat or a protective suit.[4]

o Handling: Avoid contact with skin and eyes.[4] Avoid the formation and inhalation of dust.[4]
Do not eat, drink, or smoke when handling.[8] Wash hands thoroughly after handling.[11]
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Storage: Store in a cool, dry, and well-ventilated area.[11][13] Keep the container tightly
closed.[11] Store away from incompatible materials such as strong oxidizing agents, strong
bases, and strong reducing agents.[4][11]

Spill Response Protocol

Objective: To provide a safe and effective procedure for cleaning up a 4-Nitrobenzaldehyde-
d5 spill.

Methodology:

Initial Response: Evacuate the area and move upwind of the spill.[8] Alert the appropriate
emergency personnel.[8]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Prevent the product
from entering drains.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a dust respirator.[8]

Clean-up:

o Minor Spills: Use dry clean-up procedures to avoid generating dust.[8] Sweep or vacuum
up the spilled material.[1][8] Place the material into a clean, dry, sealable, and labeled
container for disposal.[8]

o Major Spills: Follow the same procedure as for minor spills, but with greater caution.[8]

Decontamination: Wash the spill area thoroughly.

Disposal: Dispose of the waste material through a licensed disposal company.[4]

Visualizations
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Caption: Recommended storage conditions and incompatible materials.
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Caption: Workflow for handling a chemical spill.
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Caption: First aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Nitrobenzaldehyde-d5 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143856#4-nitrobenzaldehyde-d5-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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